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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 2,6-dimethylcyclohexanone. The information is curated for professionals in research and

development who require accurate thermodynamic data for process design, safety analysis,

and computational modeling. This document presents available quantitative data in structured

tables, details relevant experimental protocols, and includes visualizations of experimental and

logical workflows.

Core Thermodynamic and Physical Properties
2,6-Dimethylcyclohexanone is a cyclic ketone with the chemical formula C₈H₁₄O. An

understanding of its thermodynamic properties is crucial for its application in chemical

synthesis and various industrial processes.

Quantitative Thermodynamic Data
The following table summarizes the key thermodynamic properties of 2,6-
dimethylcyclohexanone. Due to the limited availability of experimentally determined data in

the literature for certain properties, some values have been calculated based on established

thermodynamic relationships.
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Property Value Units Notes

Standard Enthalpy of

Combustion (Liquid,

298.15 K)

-4765.6 kJ/mol
Experimentally

determined.[1]

Standard Enthalpy of

Formation (Liquid,

298.15 K)

-383.1 kJ/mol

Calculated from the

standard enthalpy of

combustion.

Boiling Point 174-176 °C at 1 atm.[2]

Density 0.925 g/mL at 25 °C.[2]

Flash Point 51 °C Closed cup.

Molar Mass 126.20 g/mol

Physical Properties
A summary of important physical properties is provided below.

Property Value Units

Molecular Formula C₈H₁₄O

Appearance Colorless to pale yellow liquid

Refractive Index 1.447 at 20°C

Experimental Protocols
Detailed methodologies are essential for the replication and validation of thermodynamic data.

This section outlines both a specific experimental protocol for a reaction involving 2,6-
dimethylcyclohexanone and general procedures for determining its fundamental

thermodynamic properties.

Reduction of 2,6-Dimethylcyclohexanone
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The reduction of 2,6-dimethylcyclohexanone to 2,6-dimethylcyclohexanol is a common

synthetic transformation. The following protocol is based on the use of sodium borohydride as

the reducing agent.

Objective: To synthesize 2,6-dimethylcyclohexanol from 2,6-dimethylcyclohexanone.

Materials:

2,6-dimethylcyclohexanone

Methanol

Sodium borohydride (NaBH₄)

Deionized water

Diethyl ether

Anhydrous magnesium sulfate

50 mL Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a 50 mL Erlenmeyer flask, dissolve 2.0 g of 2,6-dimethylcyclohexanone in 20 mL of

methanol.

Cool the flask in an ice bath with continuous stirring.

Slowly add 0.5 g of sodium borohydride to the cooled solution in small portions over 10

minutes.
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After the addition is complete, continue stirring the reaction mixture in the ice bath for 30

minutes.

Remove the flask from the ice bath and allow it to stir at room temperature for an additional

30 minutes.

Quench the reaction by slowly adding 20 mL of deionized water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20

mL).

Combine the organic layers and wash with brine (2 x 20 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent using a rotary evaporator to yield the crude

2,6-dimethylcyclohexanol.

The product can be further purified by distillation or column chromatography.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume

container (the "bomb") filled with excess oxygen under pressure. The heat released by the

combustion is absorbed by the surrounding water bath, and the temperature change of the

water is measured.

General Procedure:

A pellet of a known mass of 2,6-dimethylcyclohexanone is placed in the sample holder of

the bomb.

A fuse wire is attached to the electrodes, touching the sample.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b152311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The bomb is placed in a calorimeter bucket containing a known volume of water.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored until it reaches a maximum and then begins to

cool.

The heat capacity of the calorimeter is determined by combusting a standard substance with

a known enthalpy of combustion (e.g., benzoic acid).

The enthalpy of combustion of the sample is calculated from the temperature rise, the heat

capacity of the calorimeter, and the mass of the sample.

Determination of Heat Capacity using Differential
Scanning Calorimetry (DSC)
Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. This difference can be used to determine the heat capacity of the

sample.

General Procedure:

A baseline is established by running the DSC with empty sample and reference pans.

A known mass of a standard material with a well-characterized heat capacity (e.g., sapphire)

is placed in the sample pan, and a scan is performed over the desired temperature range.

The standard is replaced with a known mass of 2,6-dimethylcyclohexanone, and the scan

is repeated under the same conditions.

The heat capacity of the 2,6-dimethylcyclohexanone is calculated by comparing its heat

flow curve to that of the standard and the baseline.

Determination of Standard Molar Entropy
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Principle: The absolute entropy of a substance at a given temperature can be determined from

its heat capacity as a function of temperature, based on the Third Law of Thermodynamics.

General Procedure:

The heat capacity of the solid phase of 2,6-dimethylcyclohexanone is measured from as

low a temperature as possible (approaching 0 K) up to its melting point using adiabatic

calorimetry.

The enthalpy of fusion is measured at the melting point using DSC.

The heat capacity of the liquid phase is measured from the melting point up to the desired

temperature (e.g., 298.15 K) using DSC.

The entropy is calculated by integrating C_p/T with respect to temperature from 0 K to the

final temperature, including the entropy change at the phase transition (ΔH_fus/T_m).

Visualizations
The following diagrams illustrate the experimental workflow for the reduction of 2,6-
dimethylcyclohexanone and the logical workflow for calculating the standard enthalpy of

formation.

Reaction Setup Reduction Workup Product

Dissolve 2,6-Dimethylcyclohexanone
in Methanol Cool in Ice Bath Add NaBH4 Stir in Ice Bath Stir at Room Temp Quench with Water Extract with Diethyl Ether Wash with Brine Dry over MgSO4 Evaporate Solvent 2,6-Dimethylcyclohexanol

Click to download full resolution via product page

Workflow for the reduction of 2,6-dimethylcyclohexanone.
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Known Data Calculation

Result

Standard Enthalpy of Combustion
(ΔcH°(liquid))

Hess's Law:
ΔcH° = ΣΔfH°(products) - ΣΔfH°(reactants)

Standard Enthalpy of Formation of CO2(g)
(ΔfH°(CO2))

Standard Enthalpy of Formation of H2O(l)
(ΔfH°(H2O))

Balanced Combustion Equation:
C8H14O(l) + 11.5 O2(g) -> 8 CO2(g) + 7 H2O(l)

Rearrange for ΔfH°(C8H14O)

Standard Enthalpy of Formation
of 2,6-Dimethylcyclohexanone

(ΔfH°(C8H14O))

Click to download full resolution via product page

Logical workflow for calculating the standard enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152311#2-6-dimethylcyclohexanone-thermodynamic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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